Cas no 2229307-13-3 (tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate)

Tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate is a protected azetidine derivative featuring a sulfamoyloxy functional group. This compound is valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals and bioactive molecules, due to its reactive sulfamoyloxy moiety and the stability provided by the tert-butoxycarbonyl (Boc) protecting group. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further functionalization of the azetidine ring. The sulfamoyloxy group offers potential for nucleophilic substitution or coupling reactions, making this intermediate useful in constructing complex heterocyclic frameworks. Its well-defined reactivity profile and compatibility with standard synthetic protocols enhance its utility in medicinal chemistry and drug discovery applications.
tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate structure
2229307-13-3 structure
Product Name:tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate
CAS No:2229307-13-3
MF:C9H18N2O5S
MW:266.314621448517
CID:6168203
PubChem ID:165845376
Update Time:2025-07-10

tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate
    • 2229307-13-3
    • tert-butyl 3-[(sulfamoyloxy)methyl]azetidine-1-carboxylate
    • EN300-1894628
    • Inchi: 1S/C9H18N2O5S/c1-9(2,3)16-8(12)11-4-7(5-11)6-15-17(10,13)14/h7H,4-6H2,1-3H3,(H2,10,13,14)
    • InChI Key: JQZWPZNMMKHZSX-UHFFFAOYSA-N
    • SMILES: S(N)(=O)(=O)OCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 266.09364285g/mol
  • Monoisotopic Mass: 266.09364285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 107Ų

tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate

Introduction to tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate (CAS No. 2229307-13-3)

tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate (CAS No. 2229307-13-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer treatment.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for its pharmacological properties. The sulfamoyloxy functional group, on the other hand, introduces a versatile moiety that can participate in various biological interactions, making it a valuable scaffold for drug design. The azetidine ring, a four-membered heterocycle, adds further complexity and reactivity to the molecule, contributing to its diverse biological activities.

Recent studies have highlighted the potential of tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate in modulating key signaling pathways involved in disease progression. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the activity of specific kinases, which are often dysregulated in cancer cells. This inhibition can lead to reduced cell proliferation and increased apoptosis, making it a promising candidate for anticancer therapies.

In addition to its anticancer properties, tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate has shown potential in neurodegenerative disorders such as Alzheimer's disease. A study conducted at the University of California found that this compound can cross the blood-brain barrier and interact with key enzymes involved in amyloid-beta production and tau protein phosphorylation. These interactions could potentially slow down or halt the progression of Alzheimer's disease, offering new hope for patients suffering from this debilitating condition.

The synthesis of tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate involves several well-established organic reactions, including nucleophilic substitution and ring-closing metathesis. The efficiency and scalability of these synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production. This is particularly important for pharmaceutical applications where consistent quality and availability are paramount.

From a safety perspective, tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further clinical development.

In conclusion, tert-butyl 3-(sulfamoyloxy)methylazetidine-1-carboxylate (CAS No. 2229307-13-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.

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